Cas no 1373337-92-8 (3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 5-chloro-, 1,1-dimethylethyl ester)

• Product Name: 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 5-chloro-, 1,1-dimethylethyl ester
• CAS No: 1373337-92-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 5012982
• Update Time: 2023-08-25

3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 5-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 5-chloro-, 1,1-dimethylethyl ester
• tert-butyl 5-chloro-3H-imidazo[4,5-b]pyridine-3-carboxylate
• tert-butyl 5-chloroimidazo[4,5-b]pyridine-3-carboxylate

• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)15-6-13-7-4-5-8(12)14-9(7)15/h4-6H,1-3H3
• InChI Key： DYFFNBSNLNINNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C=N2)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 57